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Compound of Interest

Compound Name: Tibezonium lodide

Cat. No.: B030980

An In-depth Technical Analysis for Drug Development Professionals

Executive Summary

Tibezonium iodide, a compound recognized for its antiseptic and local anesthetic properties,
presents a unique case in pharmaceutical classification. While its chemical backbone
unequivocally contains a 1,5-benzodiazepine moiety, its pharmacological profile diverges
significantly from classical benzodiazepines, which are primarily central nervous system
depressants. This guide elucidates the chemical classification of tibezonium iodide, detailing
its structural features and reconciling its classification as a benzodiazepine with its observed
mechanism of action. This analysis is intended for researchers, scientists, and drug
development professionals seeking a comprehensive understanding of this atypical
pharmaceutical agent.

Chemical Classification and Structure

Tibezonium iodide is authoritatively classified as a benzodiazepine based on its core
molecular structure.[1][2] The International Union of Pure and Applied Chemistry (IUPAC) name
for tibezonium iodide is N,N-Diethyl-N-methyl-2-[[4-[4-(phenylthio)phenyl]-3H-1,5-
benzodiazepin-2-ylJthio]lethanaminium iodide.[1] This nomenclature explicitly identifies the
presence of a 1,5-benzodiazepine ring system.

The defining feature of a benzodiazepine is the fusion of a benzene ring to a seven-membered
diazepine ring.[2] In the case of tibezonium iodide, this core structure is further substituted,
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leading to its distinct pharmacological properties.

However, a critical feature of tibezonium iodide's structure is that it is also a quaternary
ammonium compound.[1][3] This is due to the presence of a positively charged nitrogen atom
bonded to four carbon atoms, which is part of a side chain attached to the benzodiazepine
core. This quaternary ammonium group is a key determinant of its biological activity and
differentiates it from classical benzodiazepines.

Table 1: Chemical Identification of Tibezonium lodide

Identifier Value

N,N-Diethyl-N-methyl-2-[[4-[4-
IUPAC Name (phenylthio)phenyl]-3H-1,5-benzodiazepin-2-
ylJthio]ethanaminium iodide[1]

CAS Number 54663-47-7[1]
Molecular Formula C28H32IN3S2[1]
Molecular Weight 601.61 g/mol [1]

Benzodiazepine, Quaternary Ammonium
Compound[1][2]

Chemical Class

The Benzodiazepine Core and its Atypical
Functionality

The presence of the benzodiazepine ring system in tibezonium iodide is a matter of structural
fact. The logical relationship can be visualized as follows:
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Logical Classification of Tibezonium lodide

Tibezonium lodide

Contains a 1,5-Benzodiazepine Ring Is a Quaternary Ammonium Salt

Classified as a Benzodiazepine Derivative Exhibits Antiseptic/Anesthetic Activity Lacks CNS Depressant Activity of Typical Benzodiazepines

Click to download full resolution via product page
Caption: Logical flow from structure to classification and function.

Classical benzodiazepines, such as diazepam and alprazolam, exert their effects by
modulating the gamma-aminobutyric acid type A (GABA-A) receptor in the central nervous
system, leading to sedative, anxiolytic, and anticonvulsant effects. In stark contrast, the primary
mechanism of action of tibezonium iodide is attributed to its properties as a quaternary
ammonium compound.

The positively charged quaternary ammonium group makes the molecule highly polar and
significantly reduces its ability to cross the blood-brain barrier. This is a crucial distinction, as
the central nervous system is the primary site of action for traditional benzodiazepines.
Consequently, tibezonium iodide does not exhibit the characteristic CNS depressant effects of
its structural relatives.

Mechanism of Action: A Departure from the Norm

The observed pharmacological effects of tibezonium iodide are consistent with its
classification as a quaternary ammonium antiseptic and local anesthetic.
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» Antiseptic Activity: Quaternary ammonium compounds are cationic surfactants that disrupt
the cell membranes of microorganisms, leading to cell lysis and death. This explains the
efficacy of tibezonium iodide as an oropharyngeal disinfectant.

» Local Anesthetic Activity: While the precise mechanism for its local anesthetic effect is not
extensively detailed in the provided search results, it is a known property of some quaternary
ammonium compounds.

The multifaceted mechanism of action is depicted below:

Mechanism of Action of Tibezonium lodide

Tibezonium lodide

Quaternary Ammonium Cation

Antiseptic ‘Anesthetic

Pharmacol;gjcﬁ Effects
Disruption of Microbial Cell Membranes Inhibition of Nerve Signal Transmission (Local Anesthesia) Anti-inflammatory Action Mucolytic Action

Click to download full resolution via product page

Caption: Multifaceted mechanism of action of tibezonium iodide.

Experimental Protocols and Data

Detailed experimental protocols for the synthesis or pharmacological testing of tibezonium
iodide were not available in the initial search results. The provided information primarily
consists of its chemical classification and a qualitative description of its mechanism of action.
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Quantitative data on its antiseptic efficacy or anesthetic potency would require further literature
review beyond the scope of this initial investigation.

Conclusion

In conclusion, tibezonium iodide is chemically classified as a benzodiazepine due to the
presence of a 1,5-benzodiazepine ring in its molecular structure. However, it is crucial for
researchers and drug developers to recognize that this structural classification does not
translate to a functional similarity with classical benzodiazepines. The presence of a quaternary
ammonium group fundamentally alters its pharmacokinetic and pharmacodynamic properties,
preventing it from acting on the central nervous system and instead imparting it with antiseptic
and local anesthetic activities. This makes tibezonium iodide a fascinating example of how
significant functional diversification can be achieved within a recognized pharmaceutical class
through strategic chemical modification. Future research could focus on exploring other
quaternary ammonium derivatives of benzodiazepines to investigate the potential for novel
therapeutic agents with unique pharmacological profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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